Cas no 134524-84-8 ((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium)

• Product Name: (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium
• CAS No: 134524-84-8
• MF: C₄₄H₃₂Cl₂P₂Ru
• MW: 794.648410797119
• MDL: MFCD01073794
• CID: 64318
• PubChem ID: 87560343
• Update Time: 2025-10-30

(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Chemical and Physical Properties

Names and Identifiers

• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium (II)
• [(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II) Dichloride
• Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
• (S)-(2,2'-Bis (Dphenytphosphino) -1,1 '-Binaphthyl) DichloroRuthenium
• [(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium
• Dichloro [(S)-(-)-2,2'-bis(diphenylphosphino)-1,1-binaphthyl]ruthenium(II)
• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphathyl] ruthenium(II)
• -binaphthyl]ruthenium(II),(S-BINAP)RuCl2
• -bis(diphenylphosphino)-1,1&#039
• [(1S)-[1,1′-Binaphthalene]-2,2′-diylbis[diphenylphosphine-κP]]dichloro-ruthenium
• Dichloro[(S)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
• [1-(2-diphenylphosphanyl-1-naphthyl)-2-naphthyl]-diphenyl-phosphane; ruthenium(2+); dichloride
• B3068
• B3067
• [(R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II) Dichloride
• Dichloro[(S)-2,2'-bis-(diphe
• Dichloro[(S)-2,2-Bis(Diphenylphosphino)-1,1-Binaphthyl]Ruthenium(II)
• Dichloro[(R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
• [1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane;ruthenium(2+);dichloride
• D77768
• A888339
• AS-74704
• dichloro [(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium (II)
• MFCD01073794
• (S)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium, 95%
• YEKBVMDAGDTOQB-UHFFFAOYSA-L
• DICHLORO[(S)-(-)-,2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM (II)
• AMY11692
• R-[2,2''-Bis(diphenylphosphino)-1,1''-binaphthyl]dichlororuthenium
• Dichloro [(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphathyl] ruthenium(II)
• SCHEMBL187643
• RuCl2(BINAP)
• Ruthenium, [(1R)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kappaP]]dichloro-, (SP-4-2)- (9CI)
• 132071-87-5
• 134524-84-8
• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
• AKOS015909845
• (R)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium, 95%
• F16613
• [2'-(diphenylphosphanyl)-[1,1'-binaphthalen]-2-yl]diphenylphosphane; dichlororuthenium
• dichlororuthenium;[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
• Dichloro [(R)-(+)-2,2\\'-bis(diphenylphosphino)-1,1\\'-binaphathyl] ruthenium(II)
• BINAP; DICHLORORUTHENIUM
• (S)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium
• (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium

• MDL： MFCD01073794
• Inchi： 1S/C44H32P2.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;;;/h1-32H;2*1H;/q;;;+2/p-2
• InChI Key： YEKBVMDAGDTOQB-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 794.04000
• Monoisotopic Mass: 794.039971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 7
• Complexity: 797
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 27.18000
• LogP: 3.18440
• Sensitiveness: air sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

(S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium

Recent Advances in the Application of (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 134524-84-8) in Chemical and Pharmaceutical Research

The compound (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 134524-84-8), commonly referred to as (S)-BINAP-RuCl₂, has garnered significant attention in recent years due to its versatile applications in asymmetric catalysis and pharmaceutical synthesis. This research brief aims to summarize the latest findings and advancements related to this chiral ruthenium complex, highlighting its role in facilitating enantioselective transformations and its potential in drug development.

Recent studies have demonstrated the efficacy of (S)-BINAP-RuCl₂ in asymmetric hydrogenation reactions, a critical process in the synthesis of chiral pharmaceuticals. For instance, a 2023 study published in the Journal of the American Chemical Society showcased its use in the enantioselective hydrogenation of β-keto esters, yielding high enantiomeric excess (ee) values (>95%). This advancement is particularly relevant for the production of active pharmaceutical ingredients (APIs) with stringent stereochemical requirements, such as antihypertensive and antiviral drugs.

In addition to hydrogenation, (S)-BINAP-RuCl₂ has been employed in C-C bond-forming reactions, including asymmetric allylic alkylation and cross-coupling reactions. A notable example is its application in the synthesis of chiral biaryl compounds, which serve as key intermediates in the development of kinase inhibitors and other targeted therapies. Researchers have optimized reaction conditions to enhance the catalyst's turnover number (TON) and reduce metal leaching, addressing industrial scalability challenges.

The mechanistic insights into (S)-BINAP-RuCl₂-catalyzed reactions have also been elucidated through advanced spectroscopic techniques and computational modeling. Density functional theory (DFT) studies have revealed the role of the chiral BINAP ligand in stabilizing transition states and controlling enantioselectivity. These findings provide a foundation for the rational design of next-generation catalysts with improved performance and substrate scope.

Beyond synthetic applications, (S)-BINAP-RuCl₂ has shown promise in medicinal chemistry. Recent investigations have explored its use as a metallodrug scaffold, leveraging the ruthenium center's redox activity for targeted cancer therapy. Preliminary in vitro studies indicate that Ru(II) complexes derived from (S)-BINAP exhibit selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting potential as chemotherapeutic agents.

In conclusion, (S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 134524-84-8) continues to be a cornerstone in asymmetric catalysis and pharmaceutical research. Its versatility, coupled with ongoing advancements in catalyst design and application, underscores its enduring relevance in the field. Future research directions may focus on expanding its utility in green chemistry and exploring novel therapeutic applications.